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Cat. No.: B128988

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Bromobutyl acetate (CAS 4753-59-7) is a key bifunctional molecule widely utilized in
organic synthesis, particularly within the pharmaceutical industry. Its structure, incorporating
both a reactive bromine atom and a stable acetate ester, makes it a versatile building block for
the introduction of a four-carbon chain in the synthesis of complex molecules. This guide
provides a comprehensive overview of its physicochemical properties, safety and handling
protocols, and its significant applications as a synthetic intermediate in drug discovery and
development, with a focus on its role in the synthesis of antiviral and anticancer agents.
Detailed experimental methodologies and reaction mechanisms are presented to facilitate its
practical application in a research and development setting.

Physicochemical Properties

4-Bromobutyl acetate is a clear, colorless to slightly yellow liquid.[1] Its key physical and
chemical properties are summarized in the table below for easy reference.
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Property Value Reference(s)
CAS Number 4753-59-7 [2]

Molecular Formula CeH11BrO2 [2]

Molecular Weight 195.05 g/mol [2]

Boiling Point 92-93 °C at 12 mmHg [2]

Density 1.348 g/mL at 25 °C [3]

Refractive Index (n20/D) 1.46

N Soluble in chloroform and
Solubility ) [4]
methanol. Insoluble in water.

Flash Point 109 °C (228.2 °F) - closed cup

Storage Temperature Refrigerator (2-8 °C) [4]

Safety and Handling

4-Bromobutyl acetate is classified as a combustible liquid and requires careful handling in a
well-ventilated area, preferably within a chemical fume hood.

Hazard Identification:

o Causes skin irritation.

o Causes serious eye irritation.

o May cause respiratory irritation.

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or face shield.
e Hand Protection: Compatible chemical-resistant gloves.

» Respiratory Protection: Use a NIOSH-approved respirator with an organic vapor cartridge.
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» Skin and Body Protection: Lab coat and appropriate protective clothing.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents, acids, and bases.

Core Applications in Organic Synthesis and Drug
Development

4-Bromobutyl acetate serves as a crucial intermediate in the synthesis of a variety of organic
molecules, particularly in the pharmaceutical industry for the development of antitumor and
antibiotic agents.[4] Its utility stems from its ability to participate in nucleophilic substitution and
alkylation reactions.[4]

Role as an Alkylating Agent

The primary role of 4-bromobutyl acetate in drug synthesis is as an alkylating agent. The
bromine atom serves as a good leaving group, allowing for the facile introduction of the 4-
acetoxybutyl group onto various nucleophiles, including amines, phenols, and heterocyclic
compounds. This is a common strategy in the synthesis of modified nucleosides and other
heterocyclic systems that form the backbone of many therapeutic agents.

A significant application is in the synthesis of 9-alkylguanine derivatives, which are a class of
compounds investigated for their antiviral and anticancer properties. The alkylation of guanine
or its derivatives at the N9 position is a key step in the synthesis of many nucleoside analogs.

Mechanism of Action: Nucleophilic Substitution

The key reaction involving 4-bromobutyl acetate is nucleophilic substitution, typically
proceeding via an SN2 mechanism. The carbon atom attached to the bromine is electrophilic
due to the electronegativity of the bromine atom. A nucleophile, such as an amine, attacks this
carbon, leading to the displacement of the bromide ion.

General Nucleophilic Substitution Workflow

The following diagram illustrates the general workflow for a nucleophilic substitution reaction
using 4-bromobutyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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